Cas no 1111698-18-0 (N-(4-Bromobenzyl)-6-chloro-2-methylpyrimidin-4-amine)

• Product Name: N-(4-Bromobenzyl)-6-chloro-2-methylpyrimidin-4-amine
• CAS No: 1111698-18-0
• MF: C₁₂H₁₁BrClN₃
• MW: 312.592840433121
• CID: 5049353
• Update Time: 2025-07-19

N-(4-Bromobenzyl)-6-chloro-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-bromobenzyl)-6-chloro-2-methylpyrimidin-4-amine
• N-[(4-bromophenyl)methyl]-6-chloro-2-methylpyrimidin-4-amine
• N-(4-Bromobenzyl)-6-chloro-2-methylpyrimidin-4-amine

• Inchi： 1S/C12H11BrClN3/c1-8-16-11(14)6-12(17-8)15-7-9-2-4-10(13)5-3-9/h2-6H,7H2,1H3,(H,15,16,17)
• InChI Key： AQOUCUWCJFQHQB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC1C=C(N=C(C)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• XLogP3: 4.1
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines

Additional information on N-(4-Bromobenzyl)-6-chloro-2-methylpyrimidin-4-amine

Comprehensive Overview of N-(4-Bromobenzyl)-6-chloro-2-methylpyrimidin-4-amine (CAS No. 1111698-18-0)

N-(4-Bromobenzyl)-6-chloro-2-methylpyrimidin-4-amine is a specialized organic compound with significant applications in pharmaceutical research and material science. Its unique structural features, including the 4-bromobenzyl and 6-chloro-2-methylpyrimidin-4-amine moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery, particularly in targeting kinase inhibitors and other therapeutic pathways.

The compound's CAS No. 1111698-18-0 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. In recent years, the demand for N-(4-Bromobenzyl)-6-chloro-2-methylpyrimidin-4-amine has surged, driven by advancements in personalized medicine and the need for novel small-molecule therapeutics. Its role in high-throughput screening and structure-activity relationship (SAR) studies has further cemented its importance in modern chemistry.

One of the most searched questions related to this compound is: "What are the synthetic routes for N-(4-Bromobenzyl)-6-chloro-2-methylpyrimidin-4-amine?" The answer lies in multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution techniques. Another trending topic is its solubility and stability under various conditions, which are crucial for formulation development. These aspects align with the growing interest in green chemistry and sustainable synthesis methods.

From an analytical perspective, N-(4-Bromobenzyl)-6-chloro-2-methylpyrimidin-4-amine exhibits distinct spectroscopic properties, such as NMR and mass spectrometry signatures, which facilitate its characterization. The bromine and chlorine atoms in its structure contribute to its electron-rich nature, enabling interactions with biological targets. This has led to explorations in computational chemistry and molecular docking simulations, addressing queries like "How does this compound bind to specific enzymes?"

In material science, the compound's aromatic and heterocyclic framework offers opportunities for designing advanced polymers or coatings. Its thermal stability and electronic properties are frequently investigated for optoelectronic applications, resonating with searches on "organic semiconductors" and "functional materials." Such interdisciplinary relevance underscores its versatility beyond traditional chemistry.

Quality control and batch-to-batch consistency are also hot topics among purchasers of CAS No. 1111698-18-0. Reputable suppliers emphasize HPLC purity, moisture content, and residual solvent analysis to meet stringent industry standards. This aligns with the broader shift toward data-driven quality assurance in fine chemicals, a trend amplified by digital transformation in laboratories.

Looking ahead, N-(4-Bromobenzyl)-6-chloro-2-methylpyrimidin-4-amine is poised to remain a focal point in research, especially with rising interest in fragment-based drug design and covalent inhibitors. Its well-documented safety profile and compatibility with diverse reaction conditions further enhance its appeal. For those exploring structure-based optimization or medicinal chemistry libraries, this compound offers a robust starting point with measurable outcomes.